n-(5-Bromo-3-methyl-pyridin-2-yl)-2-chloro-acetamide

• Molecular Formula: C8H8BrClN2O
• Molecular Weight: 263.52 g/mol
• IUPAC Name: N-(5-bromo-3-methylpyridin-2-yl)-2-chloroacetamide
• InChI: InChI=1S/C8H8BrClN2O/c1-5-2-6(9)4-11-8(5)12-7(13)3-10/h2,4H,3H2,1H3,(H,11,12,13)
• InChI Key: ZZYDGOKPFHRMAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1NC(=O)CCl)Br

Description

N-(5-Bromo-3-methyl-pyridin-2-yl)-2-chloro-acetamide is a useful research compound. Its molecular formula is C8H8BrClN2O and its molecular weight is 263.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.75 mL (22 mmol) chloroacetyl chloride are added to a solution, cooled to 0° C., of 3.74 g (20 mmol) 2-amino-5-bromo-3-methylpyridine in 50 mL DCM and then 6.1 mL (44 mmol) triethylamine are slowly added dropwise. After the addition has ended the ice bath is removed and the reaction mixture is stirred for 4 h at RT. It is poured onto water, extracted exhaustively with DCM, the combined organic phases are washed with water and saturated NaCl solution and dried over Na2SO4. After the desiccant and solvent have been eliminated the residue is purified by chromatography (silica gel, cyc/EtOAc 2:1).